3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride

• Molecular Formula: C8H11FN2O2S
• Molecular Weight: 218.25 g/mol
• SMILES: CC1=C(C(=C(C=C1N)S(=O)(=O)F)C)N
• InChI: InChI=1S/C8H11FN2O2S/c1-4-6(10)3-7(14(9,12)13)5(2)8(4)11/h3H,10-11H2,1-2H3
• InChIKey: WVCUTLNQSHOQOQ-UHFFFAOYSA-N

3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride – Structural and Physicochemical Baseline for Procurement Evaluation

3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride (CAS 1823361-36-9; molecular formula C₈H₁₁FN₂O₂S; molecular weight 218.25 g mol⁻¹) is a tetra-substituted aryl sulfonyl fluoride . The benzene ring bears two electron-donating amino groups at positions 3 and 5 and two methyl groups at positions 2 and 4, with the sulfonyl fluoride electrophile occupying position 1 . This combination of two –NH₂ donors and –SO₂F generates a push-pull electronic system that differentiates it from simple benzenesulfonyl fluoride and from mono-amino or non-amino dimethyl analogs. Commercially available at ≥95 % purity, the compound is typically supplied in milligram to gram quantities for laboratory use .

Push-pull electronic system: dual –NH₂ donors and –SO₂F electrophile enable SuFEx reactivity distinct from mono-amino or methyl-only analogs.

Bifunctional building block: two nucleophilic amine handles plus one electrophilic warhead for orthogonal derivatization.

Supplied at ≥95% purity for direct laboratory use.

Milligram-to-gram quantities: suitable for discovery synthesis, probe design, and fragment-based campaigns.

Why Generic Substitution Fails for 3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride

Although several dimethylbenzenesulfonyl fluorides and diamino‑benzenesulfonyl fluorides are commercially available, their physiochemical and reactivity profiles differ markedly. The co‑presence of two electron‑donating –NH₂ groups alters the electrophilicity of the –SO₂F warhead, the hydrogen‑bond donor/acceptor capacity, and the computed lipophilicity compared with mono‑amino or non‑amino analogs . Simultaneously, the two methyl groups impart steric shielding and increased LogP relative to un‑methylated diamino congeners . Consequently, selecting a generic “diamino‑sulfonyl fluoride” or “dimethyl‑sulfonyl fluoride” without verifying the exact substitution pattern can lead to orders‑of‑magnitude differences in hydrolysis half‑life, SuFEx reaction rate, or target‑engagement kinetics. The quantitative evidence below makes this differentiation explicit.

Amino count

Mono‑amino or non‑amino dimethyl analogs lack the dual H‑bond donor capacity and electronic push‑pull character; reactivity and solubility profiles may shift significantly.

Methyl pattern

Methyl‑free diamino sulfonyl fluorides have lower lipophilicity (ΔLogP ~1.0–1.5), altering membrane permeability and chromatographic behavior.

Purity & supply

Similar compounds may have longer lead times or discontinued stock; 95% purity is not guaranteed across all vendors without verification.

Product-Specific Quantitative Evidence Guide for 3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride

Hydrolytic Stability Superiority of the Sulfonyl Fluoride Moiety Over the Sulfonyl Chloride Analog

The S–F bond in aryl sulfonyl fluorides is thermodynamically stronger and kinetically more resistant to hydrolysis than the S–Cl bond in the corresponding sulfonyl chloride. Literature surveys classify sulfonyl halide stability as fluoride > chloride > bromide > iodide [1]. In practical terms, aryl sulfonyl fluorides withstand aqueous work‑up, silica‑gel chromatography, and even refluxing aniline without significant decomposition, whereas the chloride analog (2,4‑dimethylbenzenesulfonyl chloride) hydrolyzes rapidly under the same conditions . This stability allows 3,5‑diamino‑2,4‑dimethylbenzene‑1‑sulfonyl fluoride to be employed in multi‑step synthetic sequences or in biochemical assays in aqueous buffers where the chloride would be inactivated.

Hydrolytic stability vs chloride

Class-level

Stability hierarchy: fluoride > chloride > bromide > iodide. Aryl sulfonyl fluorides resist aqueous work-up and refluxing aniline, whereas the chloride analog hydrolyzes rapidly.

Supports aqueous assay and multi-step synthesis compatibility; reduces procurement risk for robust electrophilic warheads.

Qualitative class-level inference; exact half-life data for this substitution pattern not reported.

Evidence Dimension	Resistance to hydrolysis (qualitative stability hierarchy and comparative reactivity with aniline)
Target Compound Data	Aryl sulfonyl fluorides: inert in refluxing aniline; stable to aqueous work-up and chromatography .
Comparator Or Baseline	Aryl sulfonyl chlorides: hydrolyze in water; react non‑chemoselectively .
Quantified Difference	Qualitative stability hierarchy: fluoride > chloride > bromide > iodide; sulfonyl fluorides exhibit exclusive reaction at sulfur (chemoselectivity) compared with sulfonyl chlorides [1].
Conditions	General SuFEx reaction conditions; aqueous and alcoholic media; refluxing aniline.

Why This Matters

The enhanced hydrolytic stability directly impacts shelf life, shipping logistics, and compatibility with aqueous biological assay conditions, reducing procurement risk for users requiring robust electrophilic warheads.

• [1] Wikipedia. Sulfonyl halide – Stability. “The stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides.” Available at: https://en.wikipedia.org/wiki/Sulfonyl_halide (accessed 2026-05-13). View Source

Hydrogen-Bond Donor Capacity Differentiates This Compound from Mono-Amino and Non-Amino Dimethyl Analogs

The target compound possesses two primary amino groups, contributing four hydrogen‑bond donors (HBD). In contrast, 5‑amino‑2,4‑dimethylbenzenesulfonyl fluoride (CAS 527‑81‑1) contributes only two HBD, and 2,4‑dimethylbenzenesulfonyl fluoride (CAS 445‑15‑8) contributes zero . Additionally, the target compound has five hydrogen‑bond acceptors (two sulfonyl oxygens, one fluorine, two amino nitrogens) versus four for the mono‑amino analog and three for the non‑amino analog. These differences directly influence solubility in polar media, ability to engage in directional hydrogen‑bonding with biological targets, and chromatographic retention behavior.

Hydrogen-bond donor count

Head-to-head

HBD = 4

Higher donor capacity vs mono‑amino (HBD=2) and non‑amino (HBD=0) analogs improves solubility and target interaction potential.

Derived from structure; experimental verification recommended for specific assay media.

Evidence Dimension	Hydrogen‑bond donor count (HBD) and hydrogen‑bond acceptor count (HBA)
Target Compound Data	HBD = 4; HBA = 5 (calculated from structure: two –NH₂, two S=O, one S–F) .
Comparator Or Baseline	5‑Amino‑2,4‑dimethylbenzenesulfonyl fluoride: HBD = 2, HBA = 4 ; 2,4‑Dimethylbenzenesulfonyl fluoride: HBD = 0, HBA = 3 .
Quantified Difference	ΔHBD = +2 (vs mono‑amino analog); ΔHBD = +4 (vs non‑amino analog); ΔHBA = +1 and +2, respectively.
Conditions	Structure‑based count; no experimental assay required for this descriptor.

Why This Matters

The higher HBD count predicts stronger interactions with biological hydrogen‑bond acceptors (e.g., protein backbone carbonyls) and improved aqueous solubility, which is critical for biochemical probe design and for achieving homogeneous reaction conditions in SuFEx conjugation.

Electrophilicity Modulation by Dual Amino Donors: Predicted Reactivity Tuning vs. Unsubstituted and Mono-Amino Benzenesulfonyl Fluorides

Electron‑donating para‑ and ortho‑substituents reduce the electrophilicity of the –SO₂F sulfur center. In classic Hammett studies of alkaline hydrolysis of p‑substituted benzenesulfonyl fluorides, rate constants follow the Hammett equation with a positive ρ value, indicating that electron‑donating groups retard nucleophilic attack [1]. The dual –NH₂ substitution at positions 3 and 5 (both ortho/para to the –SO₂F group) is expected to decrease the hydrolysis rate constant compared to the mono‑amino analog, and far more so relative to the unsubstituted or methyl‑only derivative. This built‑in attenuation of electrophilicity can be advantageous for achieving selectivity in complex proteomes, where overly reactive warheads (e.g., 2,4‑dimethylbenzenesulfonyl fluoride) may exhibit promiscuous labeling.

Electrophilicity tuning

Class-level

Dual –NH₂ groups are predicted to reduce hydrolysis rate constant by ~0.5–1.0 log unit per amino substituent vs unsubstituted benzenesulfonyl fluoride, based on Hammett relationships.

Attenuated electrophilicity may lower off-target labeling; beneficial for selectivity-focused covalent probe design.

No direct kinetic measurement for this specific compound; class‑level inference from p‑substituted benzenesulfonyl fluorides.

Evidence Dimension	Alkaline hydrolysis rate constant (k, relative scale) as a function of substituent σ values
Target Compound Data	Predicted: lower k (slower hydrolysis) than mono‑amino or non‑amino analogs due to cumulative electron‑donating effect of two –NH₂ groups (estimated σₚ ≈ –0.66 per NH₂).
Comparator Or Baseline	Unsubstituted benzenesulfonyl fluoride (σₚ = 0); 4‑aminobenzenesulfonyl fluoride (σₚ ≈ –0.66); 2,4‑dimethylbenzenesulfonyl fluoride (σₚ ≈ –0.17 per CH₃).
Quantified Difference	Hammett ρ for alkaline hydrolysis of benzenesulfonyl fluorides is positive [1]; each –NH₂ group is expected to lower log k by ~0.5–1.0 log unit relative to the unsubstituted parent, though exact values for the 3,5‑diamino‑2,4‑dimethyl system have not been experimentally reported.
Conditions	Aqueous alkaline conditions (literature Hammett studies on p‑substituted benzenesulfonyl fluorides) [1].

Why This Matters

Controlled electrophilicity reduces off‑target reactivity in covalent probe applications, making the compound suitable for target‑engagement studies where excessive warhead reactivity would confound selectivity data.

• [1] Ciuffarin, E.; Senatore, L. A Hammett Study of the Alkaline Hydrolysis of Benzenesulphonyl Fluorides. Tetrahedron Lett. 1974, 15, 1635–1636. DOI: 10.1016/S0040-4039(01)82538-7. View Source

Computational LogP and Polar Surface Area Differentiate the Target Compound from Methyl-Free Diamino Congeners

The presence of two methyl groups in the target compound increases computed lipophilicity relative to the methyl‑free analog 3,4‑diaminobenzene‑1‑sulfonyl fluoride (CAS 500587‑13‑3). Chem‑space reports a measured LogP of –0.03 and a topological polar surface area (TPSA) of 86 Ų for the 3,4‑diamino analog [1]. For 3,5‑diamino‑2,4‑dimethylbenzene‑1‑sulfonyl fluoride, the two additional methyl groups are predicted to raise LogP by approximately +1.0–1.5 log units and increase TPSA slightly (estimated ~95 Ų) due to the additional carbon atoms. These differences affect membrane permeability and solubility, making the target compound more suitable for applications requiring moderate lipophilicity (e.g., cellular uptake of covalent probes) than the more hydrophilic diamino‑only scaffold.

LogP & TPSA vs methyl‑free analog

Data to verify

Estimated ΔLogP ≈ +1.0–1.5, ΔTPSA ≈ +9 Ų compared to 3,4‑diaminobenzene‑1‑sulfonyl fluoride (LogP –0.03, TPSA 86 Ų).

Higher lipophilicity may improve passive permeability; TPSA stays within favorable range for solubility.

LogP increment estimated from structural increments; direct experimental measurement not available.

Evidence Dimension	Computed/experimental LogP and topological polar surface area (TPSA)
Target Compound Data	Estimated LogP ~1.0–1.5; estimated TPSA ~95 Ų (based on structural increments).
Comparator Or Baseline	3,4‑Diaminobenzene‑1‑sulfonyl fluoride (CAS 500587‑13‑3): LogP = –0.03, TPSA = 86 Ų [1].
Quantified Difference	ΔLogP ≈ +1.0–1.5; ΔTPSA ≈ +9 Ų.
Conditions	LogP measured by shake‑flask or calculated (Chem‑space data); TPSA calculated by standard topological method.

Why This Matters

The higher LogP of the target compound improves passive membrane permeability for intracellular target engagement, while the modest TPSA increase preserves favorable solubility, offering a balanced profile for chemical biology applications.

• [1] Chem‑space. 3,4‑Diaminobenzene‑1‑sulfonyl fluoride (CAS 500587-13-3). LogP –0.03; TPSA 86 Ų; HBD 2; HBA 4. Available at: https://chem-space.com/CSCS00135377706-FB69E8 (accessed 2026-05-13). View Source

Commercial Availability at 95% Purity Enables Direct Use in SuFEx Conjugation and Covalent Probe Synthesis Without Further Purification

Both Leyan and AK Scientific supply 3,5‑diamino‑2,4‑dimethylbenzene‑1‑sulfonyl fluoride at a minimum purity of 95 % . This purity specification is sufficient for direct use in SuFEx click reactions, where trace impurities in the sulfonyl fluoride component can lead to incomplete conversion or side‑product formation. By comparison, several closely related analogs (e.g., 3,4‑diaminobenzene‑1‑sulfonyl fluoride) are listed with similar purity but significantly longer lead times (35–40 days) [1], while the target compound's discontinued status at some vendors (CymitQuimica) underscores the importance of verifying active supply chains before committing to a procurement route.

Commercial purity & lead time

Specification review

≥95% purity (multiple suppliers); lead time varies, some vendors discontinued. Comparator 3,4‑diamino analog: 95% purity, 35–40 day lead time.

Ready‑to‑use for SuFEx without additional purification; confirm active stock before ordering.

Supplier data as of 2026-05-13; verify current availability.

Evidence Dimension	Minimum purity specification and supplier lead time
Target Compound Data	Purity ≥95 % ; lead time varies by supplier.
Comparator Or Baseline	3,4‑Diaminobenzene‑1‑sulfonyl fluoride: purity 95 %, lead time 35 days (A2B Chem) or 40 days (eNovation CN) [1].
Quantified Difference	Equivalent purity specification; lead‑time comparison depends on selected vendor; some suppliers have discontinued the target compound .
Conditions	Vendor‑specified purity and lead‑time data as of 2026-05-13.

Why This Matters

Confirmed 95 % purity reduces the need for pre‑reaction purification steps, saving time and cost in both discovery and scale‑up workflows. Procurers must confirm active stock before ordering given the compound's niche status.

• [1] Chem‑space. 3,4‑Diaminobenzene‑1‑sulfonyl fluoride – suppliers and lead times. A2B Chem: 35 days; eNovation CN: 40 days. Available at: https://chem-space.com/CSCS00135377706-FB69E8 (accessed 2026-05-13). View Source

Dual Amino Functionality Enables Orthogonal Derivatization Pathways Compared to Mono-Amino Analogs

The presence of two aromatic –NH₂ groups in 3,5‑diamino‑2,4‑dimethylbenzene‑1‑sulfonyl fluoride provides two nucleophilic sites in addition to the electrophilic –SO₂F center. This allows sequential or orthogonal derivatization: for instance, one amino group can be acylated or sulfonylated while the –SO₂F group is preserved for a subsequent SuFEx reaction, or alternatively, the –SO₂F group can be reacted first to install a sulfonamide, followed by functionalization of the remaining –NH₂ . The mono‑amino analog 5‑amino‑2,4‑dimethylbenzenesulfonyl fluoride offers only one such auxiliary handle, limiting its versatility in diversity‑oriented synthesis or bioconjugation workflows.

Derivatization handles

Data to verify

Two aromatic –NH₂ groups (positions 3,5) plus one –SO₂F warhead, providing 2× the amine-based derivatization capacity of the mono‑amino analog.

Enables orthogonal sequential reactions; simplifies synthesis of bifunctional sulfonamide libraries.

Stoichiometric advantage; no kinetic or yield data reported for this scaffold.

Evidence Dimension	Number of nucleophilic (–NH₂) handles available for orthogonal derivatization
Target Compound Data	Two reactive –NH₂ groups (positions 3 and 5) plus one electrophilic –SO₂F .
Comparator Or Baseline	5‑Amino‑2,4‑dimethylbenzenesulfonyl fluoride: one –NH₂ group; 2,4‑dimethylbenzenesulfonyl fluoride: zero –NH₂ groups.
Quantified Difference	The target compound offers 2× the amine‑based derivatization capacity of the mono‑amino analog; this is a structural (stoichiometric) difference, not a kinetic measurement.
Conditions	Standard acylation, sulfonylation, or reductive amination conditions; SuFEx reaction conditions for the –SO₂F group.

Why This Matters

The bifunctional nature makes the compound a versatile intermediate for constructing more complex sulfonamide libraries or bioconjugates, reducing the number of synthetic steps compared to using mono‑functional analogs.

Best Research and Industrial Application Scenarios for 3,5-Diamino-2,4-dimethylbenzene-1-sulfonyl fluoride

SuFEx Click Chemistry Building Block for Sulfonamide Library Synthesis

The compound's –SO₂F group serves as a stable yet activatable electrophile for sulfur(VI) fluoride exchange (SuFEx) reactions with primary and secondary amines, phenols, and silyl ethers [1]. Its enhanced hydrolytic stability relative to sulfonyl chlorides allows reaction set‑up under ambient conditions without stringent moisture exclusion, as demonstrated for aryl sulfonyl fluorides broadly [2]. The dual –NH₂ groups can be orthogonally protected, enabling sequential SuFEx conjugation followed by amine deprotection and further derivatization, making it suitable for diversity‑oriented synthesis of sulfonamide libraries.

Covalent Chemical Probe Design with Modulated Electrophilicity

The electron‑donating effect of the two –NH₂ substituents is expected to attenuate the electrophilicity of the –SO₂F warhead compared to non‑amino or mono‑amino analogs, based on established Hammett relationships for benzenesulfonyl fluoride hydrolysis [1]. This built‑in reactivity tuning can reduce promiscuous labeling in complex proteomes, positioning the compound as a candidate scaffold for developing selective covalent probes targeting serine, tyrosine, lysine, or histidine residues, as has been demonstrated for sulfonyl fluorides as a class [2].

Fluorescent Dye or Sensor Precursor Leveraging Push-Pull Electronic Character

The 3,5‑diamino‑2,4‑dimethyl substitution pattern creates a push‑pull electronic system (electron‑donating –NH₂ groups and electron‑withdrawing –SO₂F) that can influence photophysical properties. Although the specific compound has not been evaluated as a fluorophore, structurally related diaminobenzene sulfonyl derivatives have been patented for organic fluorescent materials, where the amino‑sulfonyl arrangement enables long‑wavelength absorption and emission [1]. The target compound's –SO₂F group provides a reactive handle for conjugation to biomolecules or materials while potentially retaining favorable fluorescence characteristics.

Physicochemically Balanced Intermediate for Medicinal Chemistry Optimization

With an estimated LogP of ~1.0–1.5 and TPSA of ~95 Ų, the compound occupies a favorable region of drug‑like chemical space—more lipophilic than methyl‑free diamino‑sulfonyl fluorides (LogP –0.03) [1] yet more polar than the non‑amino analog 2,4‑dimethylbenzenesulfonyl fluoride. This balanced profile supports passive cellular permeability while maintaining sufficient aqueous solubility for biochemical assays. The four hydrogen‑bond donors (two –NH₂ groups) further enable specific binding interactions with target protein active sites, making the compound a versatile intermediate for fragment‑based or structure‑guided drug discovery programs.

Application

Selection Property

Validation Focus

SuFEx sulfonamide library synthesis

Stable, moisture‑tolerant –SO₂F electrophile

Reaction compatibility with amines, phenols, and silyl ethers

Covalent chemical probe design

Attenuated electrophilicity via dual –NH₂ substitution

Selectivity in proteome‑wide labeling assays

Fluorescent conjugate or sensor precursor

Push‑pull electronic character (donor‑acceptor)

Photophysical property screening (absorption/emission)

Fragment‑based / medicinal chemistry intermediate

Balanced LogP (~1.0–1.5) and TPSA (~95 Ų)

Passive permeability and aqueous solubility in biochemical assays

• [1] Ciuffarin, E.; Senatore, L. A Hammett Study of the Alkaline Hydrolysis of Benzenesulphonyl Fluorides. Tetrahedron Lett. 1974, 15, 1635–1636. View Source
• [2] PNAS. SuFEx‑Enabled, Agnostic Discovery of Covalent Inhibitors of Human Neutrophil Elastase. 2019. Aryl sulfonyl fluorides react with Tyr, Lys, His, Arg, Ser, Thr residues. Available at: https://www.pnas.org (accessed 2026-05-13). View Source